2,2-Dimethyl-4-cylcopentyl butan-3-one

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• IUPAC Name: 1-cyclopentyl-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C11H20O/c1-11(2,3)10(12)8-9-6-4-5-7-9/h9H,4-8H2,1-3H3
• InChI Key: IPUUGTABOFXRJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)CC1CCCC1

Description

2,2-Dimethyl-4-cylcopentyl butan-3-one is a useful research compound. Its molecular formula is C11H20O and its molecular weight is 168.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of pivaloyl chloride (11.09 g) and copper (I) iodide (10.0 g) in dry tetrahydrofuran (120 mls) at -75° C. under nitrogen was added dropwise cyclopentyl methylmagnesium bromide [prepared from magnesium turnings (3.313 g) and cyclopentylmethylbromide (15.0 g) in dry tetrahydrofuran (95 mls)]. The cooling bath was removed and the reaction mixture stirred for 16 hours then hydrolysed with cold aqueous ammonium chloride (10%). After filtration and extraction of the filtrates with ether, the combined ethereal extracts were washed with aqueous sodium hydroxide (10%) and brine and were dried over anhydrous magnesium sulphate. Concentration in vacuo gave the crude ketone as a yellow oil which was used without further purification. ##STR26##